Cas no 24985-85-1 (Ethyl 5-Hydroxyindole-2-carboxylate)
Ethyl 5-Hydroxyindole-2-carboxylate is a versatile indole derivative widely used in pharmaceutical and organic synthesis. Its key structural features—a hydroxyl group at the 5-position and an ester moiety at the 2-position—make it a valuable intermediate for constructing biologically active compounds, particularly in the development of serotonin analogs and other heterocyclic systems. The compound exhibits favorable reactivity for further functionalization, enabling modifications to tailor properties for specific applications. Its stability under standard conditions and high purity make it suitable for research and industrial-scale processes. Ethyl 5-Hydroxyindole-2-carboxylate is particularly useful in medicinal chemistry for exploring novel therapeutic agents.
24985-85-1 structure
Product Name:Ethyl 5-Hydroxyindole-2-carboxylate
CAS No:24985-85-1
MF:C11H11NO3
MW:205.209943056107
MDL:MFCD00015458
CID:52603
PubChem ID:90677
Update Time:2025-10-15
Ethyl 5-Hydroxyindole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-hydroxyindole-2-carboxylate
- 5-Hydroxyindole-2-carboxylic acid ethyl ester
- 5-Hydroxy-1H-indole-2-carboxylic Acid Ethyl Ester
- ethyl 5-hydroxy-1H-indole-2-carboxylate
- 1H-Indole-2-carboxylic acid,5-hydroxy-,ethyl ester
- 5-hydroxy-2-carboxyindol ethyl ester
- 5-hydroxy-2-ethoxycarbonylindole
- ethyl-5-hydroxy-1h-indol-2-carboxylat
- 1H-Indole-2-carboxylic acid, 5-hydroxy-, ethyl ester
- WANAXLMRGYGCPC-UHFFFAOYSA-N
- PubChem15850
- 5-Hydroxy-1H-indole-2-carboxylicacidethylester
- 2-carbethoxy-5-hydroxy-indole
- DTXSID00179700
- ethyl 5(hydroxy)-1H-indole-2-carboxylate
- AS-37903
- ethyl 5-hydroxy-1H-2-indolecarboxylate
- FT-0600658
- SY258083
- CS-W015378
- 5-HO-ICA-OEt
- 24985-85-1
- Ethyl5-hydroxyindole-2-carboxylate
- EINECS 246-554-9
- H-6350
- BCP13761
- AC-6610
- NS00027783
- Ethyl 5-hydroxy-1H-indole-2-carboxylate, AldrichCPR
- AKOS015843451
- SCHEMBL829213
- ETHYL-5-HYDROXYINDOLE-2-CARBOXYLATE
- A5086
- Ethyl 5-hydroxy-1H-indole-2-carboxylate #
- MFCD00015458
- DB-007496
- Ethyl 5-Hydroxyindole-2-carboxylate
-
- MDL： MFCD00015458
- Inchi： 1S/C11H11NO3/c1-2-15-11(14)10-6-7-5-8(13)3-4-9(7)12-10/h3-6,12-13H,2H2,1H3
- InChI Key： WANAXLMRGYGCPC-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=CC2C=C(C=CC=2N1)O)=O
- BRN： 476925
Computed Properties
- Exact Mass: 205.07400
- Monoisotopic Mass: 205.073893
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 15
- XLogP3: 2.8
- Topological Polar Surface Area: 62.3
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.326
- Melting Point: 150-151 °C
- Boiling Point: 410.4±25.0 °C at 760 mmHg
- Flash Point: 202.0±23.2 °C
- Refractive Index: 1.551
- Water Partition Coefficient: Insoluble in water.
- PSA: 62.32000
- LogP: 2.05020
- Solubility: Not determined
Ethyl 5-Hydroxyindole-2-carboxylate Security Information
- Signal Word：Warning
- Hazard Statement： H302;H315;H319
- Warning Statement： P305+P351+P338
- Safety Instruction： S22-S24/25
- Storage Condition：Room temperature
- Safety Term：S22;S24/25
Ethyl 5-Hydroxyindole-2-carboxylate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 5-Hydroxyindole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 040552-250mg |
5-Hydroxy-1H-indole-2-carboxylic acid ethyl ester |
24985-85-1 | 97% | 250mg |
￡24.00 | 2022-02-28 | |
| Fluorochem | 040552-1g |
5-Hydroxy-1H-indole-2-carboxylic acid ethyl ester |
24985-85-1 | 97% | 1g |
￡64.00 | 2022-02-28 | |
| Fluorochem | 040552-5g |
5-Hydroxy-1H-indole-2-carboxylic acid ethyl ester |
24985-85-1 | 97% | 5g |
￡279.00 | 2022-02-28 | |
| Fluorochem | 040552-10g |
5-Hydroxy-1H-indole-2-carboxylic acid ethyl ester |
24985-85-1 | 97% | 10g |
￡549.00 | 2022-02-28 | |
| AstaTech | 62490-1/G |
5-HYDROXY-1H-INDOLE-2-CARBOXYLIC ACID ETHYL ESTER |
24985-85-1 | 97% | 1g |
$54 | 2023-09-16 | |
| AstaTech | 62490-5/G |
5-HYDROXY-1H-INDOLE-2-CARBOXYLIC ACID ETHYL ESTER |
24985-85-1 | 97% | 5g |
$273 | 2023-09-16 | |
| AstaTech | 62490-25/G |
5-HYDROXY-1H-INDOLE-2-CARBOXYLIC ACID ETHYL ESTER |
24985-85-1 | 97% | 25g |
$1214 | 2023-09-16 | |
| TRC | H943360-100mg |
5-Hydroxy-1H-indole-2-carboxylic Acid Ethyl Ester |
24985-85-1 | 100mg |
$121.00 | 2023-05-18 | ||
| TRC | H943360-250mg |
5-Hydroxy-1H-indole-2-carboxylic Acid Ethyl Ester |
24985-85-1 | 250mg |
$178.00 | 2023-05-18 | ||
| TRC | H943360-1g |
5-Hydroxy-1H-indole-2-carboxylic Acid Ethyl Ester |
24985-85-1 | 1g |
$ 485.00 | 2022-06-04 |
Ethyl 5-Hydroxyindole-2-carboxylate Related Literature
-
Zhude Tu,Shihong Li,Aixiao Li,Michelle Taylor,David Ho,Maninder Malik,Robert R. Luedtke,Robert H. Mach Med. Chem. Commun. 2013 4 1283
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